Cas no 953045-23-3 (5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine)
5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine is a halogenated pyridine derivative featuring a bromo substituent at the 5-position and a 4-fluorophenoxy group at the 3-position, with an amine functionality at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its distinct structural features, including the electron-withdrawing bromo and fluoro substituents, enhance reactivity in cross-coupling reactions and other transformations. The amine group further allows for derivatization, making it valuable for constructing heterocyclic frameworks. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.
953045-23-3 structure
Product Name:5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine
CAS No:953045-23-3
MF:C11H8BrFN2O
MW:283.096425056458
MDL:MFCD28130203
CID:2135835
Update Time:2025-05-27
5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-3-(4-fluorophenoxy)-2-Pyridinamine
- 5-bromo-3-(4-fluorophenoxy)pyridin-2-amine
- 2-amino-5-bromo-3-(4-fluorophenoxy)pyridine
- 5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine
-
- MDL： MFCD28130203
- Inchi： 1S/C11H8BrFN2O/c12-7-5-10(11(14)15-6-7)16-9-3-1-8(13)2-4-9/h1-6H,(H2,14,15)
- SMILES： BrC1=CN=C(C(=C1)OC1C=CC(=CC=1)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 224
- Topological Polar Surface Area: 48.1
5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 190451-2.500g |
5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine, 95% |
953045-23-3 | 95% | 2.500g |
$2063.00 | 2023-09-07 |
5-Bromo-3-(4-fluorophenoxy)pyridin-2-amine Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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